3-((4-fluorophenyl)sulfonyl)-N-(4-(4-fluorophenyl)thiazol-2-yl)propanamide

• IUPAC Name: 3-(4-fluorophenyl)sulfonyl-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]propanamide
• InChI: InChI=1S/C18H14F2N2O3S2/c19-13-3-1-12(2-4-13)16-11-26-18(21-16)22-17(23)9-10-27(24,25)15-7-5-14(20)6-8-15/h1-8,11H,9-10H2,(H,21,22,23)
• InChI Key: XLKJRCBJHHVPHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC(=N2)NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)F)F
• Molecular Formula: C18H14F2N2O3S2
• Molecular Weight: 408.4 g/mol

Description

3-((4-fluorophenyl)sulfonyl)-N-(4-(4-fluorophenyl)thiazol-2-yl)propanamide, also known as FSPTP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmaceutical research. FSPTP is a sulfonamide derivative that has shown promising results in inhibiting the growth of cancer cells, as well as exhibiting anti-inflammatory and analgesic properties.

Scientific Research Applications

Synthesis and Characterization

• N-(Benzo[d]thiazol-2-yl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide was synthesized and characterized using spectral data analysis. This study showcases the synthetic routes and characterization methods for compounds closely related to 3-((4-fluorophenyl)sulfonyl)-N-(4-(4-fluorophenyl)thiazol-2-yl)propanamide (Manolov, Ivanov & Bojilov, 2021).

Glucocorticoid Receptor Modulation

• Heterocyclic glucocorticoid receptor modulators with a core structure similar to the compound have been described. These modulators show significant binding and functional activity at the glucocorticoid receptor, highlighting the importance of specific structural components like the 4-fluorophenyl moiety (Xiao et al., 2013).

Structural Studies and Crystallography

• Isostructural thiazoles with a 4-fluorophenyl component were synthesized and characterized. The structural determination was made using single crystal diffraction, indicating the significance of these compounds in crystallography and molecular structure analysis (Kariuki, Abdel-Wahab & El‐Hiti, 2021).

Quantum Chemical Studies

• Quantum chemical studies were conducted on N-[4-cyano-3-(trifluoromethyl)phenyl]-2-hydroxy-2-methyl-3-[(4-methylphenyl)sulfonyl]propanamide , providing insights into the steric energy and the most energetically favorable conformations. This research provides a foundation for understanding the chemical and physical properties of similar compounds (Otuokere & Amaku, 2015).

Antimicrobial and Antitubercular Activity

• Novel sulfonyl derivatives were synthesized and evaluated for their antimicrobial and antitubercular activities. This study demonstrates the potential biomedical applications of compounds structurally related to 3-((4-fluorophenyl)sulfonyl)-N-(4-(4-fluorophenyl)thiazol-2-yl)propanamide (Kumar, Prasad & Chandrashekar, 2013).

Mechanism of Action

Target of Action

Similar compounds have been evaluated for their antiproliferative activity against prostate cancer cell lines (lncap and pc-3) and their inhibitory activity on the androgen receptor target gene prostate-specific antigen (psa) in lncap cells .

Biochemical Pathways

Given the potential targets, it is likely that the compound may affect pathways related to cell proliferation and gene expression .

Result of Action

Similar compounds have shown potent antiproliferative activity against lncap cells and a promising psa downregulation rate .